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Compound of Interest

Compound Name: Myristoyl Pentapeptide-17 Acetate

Cat. No.: B8089289

Introduction

Myristoyl Pentapeptide-17 is a synthetic, bioactive peptide that has garnered significant
attention in the cosmetics and dermatology sectors for its purported ability to enhance the
appearance of eyelashes and eyebrows. Structurally, it is a five-amino-acid peptide (Lys-Leu-
Ala-Lys-Lys) conjugated with myristic acid, a saturated fatty acid.[1] This lipophilic tail is
designed to improve the bioavailability and skin penetration of the peptide, allowing it to reach
the target hair follicles more effectively.[2] This technical guide provides an in-depth overview of
the research applications of Myristoyl Pentapeptide-17, focusing on its mechanism of action,
clinical efficacy, and the experimental protocols used to evaluate its performance.

Mechanism of Action

The primary mechanism of action attributed to Myristoyl Pentapeptide-17 is the stimulation of
keratin gene expression.[3][4][5] Keratins are the fundamental structural proteins that constitute
hair, skin, and nails. By upregulating the genetic expression of these proteins within the hair
follicle, the peptide effectively promotes the synthesis of keratin, leading to hair that is thicker,
stronger, and more resilient.[5][6][7]

Laboratory studies have shown that Myristoyl Pentapeptide-17 can increase the expression of
keratin genes by up to 160%, directly boosting keratin production.[3] The peptide is believed to
act on the dermal papilla cells at the base of the hair follicle, which play a crucial role in
regulating the hair growth cycle.[6][8] In addition to its direct action on keratin synthesis,
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Myristoyl Pentapeptide-17 may also facilitate the delivery of other key ingredients, such as
growth factors, to the hair follicle.[9][10]
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Caption: Proposed mechanism of action for Myristoyl Pentapeptide-17.

Quantitative Data from Efficacy Studies

Multiple clinical and in-vivo studies have been conducted to quantify the effects of Myristoyl
Pentapeptide-17 on eyelash appearance. These studies consistently report statistically
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significant improvements in length, thickness, and volume. The data is summarized below for
comparative analysis.

Study Description Duration Key Findings Reference

Trial on 15 human

volunteers (ages 24- 25% increase in
82) applying a serum 14 Days eyelash length and [3]
with Myristoyl thickness.

Pentapeptide-17.

. . 66% increase in
In-vivo study applying appearance of

a serum with Myristoyl 28 Days [11]
_ fullness and
Pentapeptide-17. )
thickness.
Clinical study with a
care solution Up to a 72% increase
containing 10% 6 Weeks in eyelash thickness [3][6]
Myristoyl and length.
Pentapeptide-17.
Open-label study on
30 female participants
. Length:
(ages 15-45) using a
) ) +10.52%Volume:
serum with Myristoyl 90 Days [71[10]

+9.3%Thickness:

Pentapeptide-17 and
+35%Curl: +50.83%

Myristoyl
Hexapeptide-16.

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of scientific
findings. Below are representative protocols for clinical and in-vitro studies evaluating Myristoy!
Pentapeptide-17.

Clinical Efficacy Trial Protocol (In-Vivo)
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This protocol outlines a typical workflow for assessing the efficacy of a cosmetic serum
containing Myristoyl Pentapeptide-17 on human eyelashes.

e Subject Recruitment: Recruit a cohort of healthy volunteers (e.g., n=30) with no known
ophthalmic or dermatological conditions.[10] Obtain informed consent.

e Baseline Assessment (Day 0):
o Conduct a dermatological and ophthalmological examination to ensure subject suitability.

o Capture high-resolution digital images of the eyelashes using a standardized imaging
system (e.g., Canfield VISIA-CR).

o Use image analysis software (e.g., Caslite Nova) to measure baseline parameters:
average lash length, thickness, volume, and curl angle.[10]

e Product Application:
o Provide subjects with the test serum containing Myristoyl Pentapeptide-17.

o Instruct subjects to apply a thin layer of the serum to the roots of the upper eyelashes
once daily, typically at night, after cleansing the face.[7][11]

e Follow-Up Assessments:

o Schedule follow-up visits at predetermined intervals (e.g., Day 14, Day 28, Day 60, Day
90).[3][10][11]

o At each visit, repeat the high-resolution imaging and image analysis to measure changes
in lash parameters compared to baseline.

o Record any adverse events or subject-reported observations.
o Data Analysis:

o Perform statistical analysis (e.g., paired t-test) to determine the significance of changes
from baseline for each parameter (length, thickness, etc.). A p-value of <0.05 is typically
considered statistically significant.
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Caption: A generalized workflow for a clinical trial of an eyelash serum.

Keratinocyte Gene Expression Assay (In-Vitro)
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This protocol describes a method to measure the effect of Myristoyl Pentapeptide-17 on keratin
gene expression in a laboratory setting.

e Cell Culture: Culture human follicle dermal papilla cells (HFDPCs) or normal human
epidermal keratinocytes (NHEK) in an appropriate growth medium until they reach
approximately 80% confluency.[8][12]

e Treatment:

o Prepare solutions of Myristoyl Pentapeptide-17 Acetate at various concentrations in a
suitable vehicle (e.g., DMSO, water).[13]

o Replace the cell culture medium with a medium containing the different concentrations of
the peptide. Include a vehicle-only control group.

o Incubate the cells for a specified period (e.g., 24-48 hours) to allow for gene expression
changes.

¢ RNA Extraction:

o Lyse the cells and extract total RNA using a commercial kit (e.g., RNeasy Kit, Qiagen)
according to the manufacturer's protocol.

o Assess RNA quality and quantity using spectrophotometry or fluorometry.
e Quantitative Real-Time PCR (qRT-PCR):
o Synthesize complementary DNA (cDNA) from the extracted RNA via reverse transcription.

o Perform qRT-PCR using primers specific for target keratin genes (e.g., KRT1, KRT10) and
one or more stable housekeeping genes (e.g., GAPDH, ACTB) for normalization.[14]

» Data Analysis:
o Calculate the relative expression of the target keratin genes using the 2-AACT method.[14]

o Compare the gene expression levels in the peptide-treated groups to the vehicle control
group to determine the fold-change.
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Caption: Workflow for an in-vitro keratin gene expression analysis.

Safety and Toxicology

Myristoyl Pentapeptide-17 is generally considered safe for topical cosmetic use, with clinical
studies reporting no adverse side effects.[3] A risk assessment by the Danish Environmental
Protection Agency concluded that the peptide and its constituent amino acids are not
considered toxic and do not present a cause for health concerns, citing the low concentrations
used in cosmetic products.[15] While comprehensive toxicological data for the specific peptide
is limited, the Environmental Working Group (EWG) gives it a low hazard score.[15][16] As with
any cosmetic ingredient, there is a potential for individual sensitivity or allergic reaction.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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